![molecular formula C22H17N5O6 B2632494 (Z)-ethyl 1-methyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate CAS No. 534565-44-1](/img/structure/B2632494.png)
(Z)-ethyl 1-methyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate
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Description
(Z)-ethyl 1-methyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate is a useful research compound. Its molecular formula is C22H17N5O6 and its molecular weight is 447.407. The purity is usually 95%.
BenchChem offers high-quality (Z)-ethyl 1-methyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-ethyl 1-methyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- The compound exhibits antioxidant activity, making it relevant for potential therapeutic applications. Antioxidants play a crucial role in neutralizing free radicals and protecting cells from oxidative damage. Researchers can explore its use in developing novel antioxidants for health and wellness .
- In vitro studies have demonstrated that some synthesized derivatives of this compound exhibit antibacterial activity against both gram-positive and gram-negative bacteria. Investigating its mechanism of action and optimizing its antibacterial properties could lead to new antimicrobial agents .
- The compound’s unique structure suggests potential applications in electrochromic devices. Electrochromic materials change color in response to an applied voltage, finding use in smart windows, displays, and sensors. Researchers can explore its electrochromic behavior and stability .
- Given its conjugated system and electron-rich nature, this compound might be useful in organic electronic devices. Applications include organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaics. Further investigations into its charge transport properties are warranted .
- Researchers can evaluate its impact on various biological targets. For instance:
- CB1 Cannabinoid Receptor : Molecular docking studies can explore its binding interactions with CB1 receptors, which are involved in neurological processes and drug development .
- 11β-Hydroxysteroid Dehydrogenase Type 1 (11βHSD1) : Investigate its binding affinity and stability within the active site of 11βHSD1, a potential target for metabolic disorders .
- The compound’s scaffold resembles other biologically active molecules. Exploring its derivatives and modifications could lead to novel drug candidates. Researchers can investigate its potential as an antiallergic, anticancer, or antiviral agent .
- Investigate its properties for potential applications in materials science. For instance:
- Researchers can study the synthetic methods used to obtain this compound. Electrochemical approaches, such as those involving electrogenerated bases, offer green and efficient routes for heterocycle synthesis .
Antioxidant Properties
Antibacterial Activity
Electrochromic Applications
Organic Electronics
Biological Activity Screening
Medicinal Chemistry
Materials Science
Heterocyclic Synthesis Methodology
properties
IUPAC Name |
ethyl 7-methyl-6-(3-nitrobenzoyl)imino-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N5O6/c1-3-33-22(30)16-12-15-18(23-17-9-4-5-10-26(17)21(15)29)25(2)19(16)24-20(28)13-7-6-8-14(11-13)27(31)32/h4-12H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIDAAGWHZZMFNF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=NC(=O)C4=CC(=CC=C4)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N5O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-ethyl 1-methyl-2-((3-nitrobenzoyl)imino)-5-oxo-2,5-dihydro-1H-dipyrido[1,2-a:2',3'-d]pyrimidine-3-carboxylate |
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